1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine

• IUPAC Name: 1-benzothiophen-3-yl-[4-(2,5-dimethylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H22N2OS/c1-15-7-8-16(2)19(13-15)22-9-11-23(12-10-22)21(24)18-14-25-20-6-4-3-5-17(18)20/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: QMSDIUZGMAXDBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)C3=CSC4=CC=CC=C43
• Molecular Formula: C21H22N2OS
• Molecular Weight: 350.5 g/mol

Description

1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine, also known as BZP, is a synthetic compound that has gained attention in recent years due to its potential as a research tool in the field of neuroscience. BZP is a piperazine derivative that has been shown to have both stimulant and hallucinogenic effects, making it an interesting compound for researchers to study.

Mechanism of Action

1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine's mechanism of action involves its ability to inhibit the reuptake of dopamine and serotonin, which leads to an increase in their levels in the brain. This increase in neurotransmitter levels can lead to the stimulation of the central nervous system, resulting in effects such as increased energy, euphoria, and hallucinations.
Biochemical and Physiological Effects:
1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine has been shown to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been shown to increase the release of certain hormones, such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine as a research tool is its ability to selectively target dopamine and serotonin reuptake, which allows for the study of the specific effects of these neurotransmitters on various physiological processes. However, 1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine's stimulant and hallucinogenic effects can make it difficult to study in certain contexts, and its potential for abuse means that it must be used with caution in laboratory settings.

Future Directions

Future research on 1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine could focus on its potential as a treatment for various neurological and psychiatric disorders, such as depression and addiction. Additionally, further studies could explore the mechanisms underlying 1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine's effects on neurotransmitter reuptake and its potential for abuse. Finally, research could investigate the potential use of 1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine as a tool for studying the role of dopamine and serotonin in various physiological processes.

Synthesis Methods

The synthesis of 1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine involves the reaction of 2,5-dimethylphenylpiperazine with benzothiophene-3-carbonyl chloride in the presence of a base catalyst. This reaction results in the formation of 1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine as a white crystalline solid with a melting point of 238-240 °C.

Scientific Research Applications

1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine has been used as a research tool in the field of neuroscience due to its effects on the central nervous system. Studies have shown that 1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine acts as a dopamine and serotonin reuptake inhibitor, meaning that it increases the levels of these neurotransmitters in the brain. This makes 1-(1-benzothien-3-ylcarbonyl)-4-(2,5-dimethylphenyl)piperazine a useful tool for studying the role of these neurotransmitters in various physiological and pathological processes.